![molecular formula C27H29N3O3 B251205 N-{4-[4-(4-methylbenzoyl)-1-piperazinyl]phenyl}-2-(2-methylphenoxy)acetamide](/img/structure/B251205.png)
N-{4-[4-(4-methylbenzoyl)-1-piperazinyl]phenyl}-2-(2-methylphenoxy)acetamide
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Overview
Description
N-{4-[4-(4-methylbenzoyl)-1-piperazinyl]phenyl}-2-(2-methylphenoxy)acetamide, also known as TAK-659, is a small molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). BTK is an important component of the B-cell receptor signaling pathway, which is crucial for the survival and proliferation of B-cells. TAK-659 has been shown to have potential therapeutic applications in the treatment of B-cell malignancies, autoimmune diseases, and inflammatory disorders.
Mechanism of Action
N-{4-[4-(4-methylbenzoyl)-1-piperazinyl]phenyl}-2-(2-methylphenoxy)acetamide selectively binds to the active site of BTK and inhibits its kinase activity. This leads to the inhibition of downstream signaling pathways, including the activation of NF-κB and AKT, which are important for B-cell survival and proliferation. This compound has also been shown to induce apoptosis in B-cells and inhibit the migration and adhesion of B-cells to the microenvironment.
Biochemical and Physiological Effects:
This compound has been shown to have potent activity against BTK, with an IC50 of 0.85 nM in biochemical assays. In preclinical models of CLL and MCL, this compound has demonstrated dose-dependent inhibition of BTK activity and downstream signaling pathways, leading to decreased B-cell proliferation and survival. This compound has also been shown to have favorable pharmacokinetic properties, including good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
One advantage of N-{4-[4-(4-methylbenzoyl)-1-piperazinyl]phenyl}-2-(2-methylphenoxy)acetamide is its specificity for BTK, which reduces the potential for off-target effects. This compound has also demonstrated potent activity in preclinical models of B-cell malignancies, suggesting that it may have therapeutic potential in these diseases. However, one limitation of this compound is its lack of selectivity for different BTK isoforms, which may limit its efficacy in certain disease contexts.
Future Directions
There are several potential future directions for the development of N-{4-[4-(4-methylbenzoyl)-1-piperazinyl]phenyl}-2-(2-methylphenoxy)acetamide. One area of interest is the combination of this compound with other targeted therapies, such as venetoclax and lenalidomide, to enhance its efficacy in B-cell malignancies. Another area of interest is the investigation of this compound in autoimmune diseases and inflammatory disorders, where B-cell signaling pathways have been implicated in disease pathogenesis. Finally, the development of more selective BTK inhibitors may improve the efficacy and safety profile of this class of drugs.
Synthesis Methods
The synthesis of N-{4-[4-(4-methylbenzoyl)-1-piperazinyl]phenyl}-2-(2-methylphenoxy)acetamide involves several steps, starting with the reaction of 4-methylbenzoyl chloride with piperazine to form 4-(4-methylbenzoyl)-1-piperazine. This intermediate is then reacted with 4-nitrophenylhydrazine to form 4-(4-methylbenzoyl)-1-(4-nitrophenyl)piperazine, which is subsequently reduced to 4-(4-methylbenzoyl)-1-(4-aminophenyl)piperazine. The final step involves the reaction of this intermediate with 2-(2-methylphenoxy)acetic acid to form this compound.
Scientific Research Applications
N-{4-[4-(4-methylbenzoyl)-1-piperazinyl]phenyl}-2-(2-methylphenoxy)acetamide has been extensively studied in preclinical models of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). In these studies, this compound has been shown to inhibit BTK activity and downstream signaling pathways, leading to decreased B-cell proliferation and survival. This compound has also demonstrated synergistic effects with other targeted therapies, such as venetoclax and lenalidomide, in preclinical models of CLL and MCL.
Properties
Molecular Formula |
C27H29N3O3 |
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Molecular Weight |
443.5 g/mol |
IUPAC Name |
N-[4-[4-(4-methylbenzoyl)piperazin-1-yl]phenyl]-2-(2-methylphenoxy)acetamide |
InChI |
InChI=1S/C27H29N3O3/c1-20-7-9-22(10-8-20)27(32)30-17-15-29(16-18-30)24-13-11-23(12-14-24)28-26(31)19-33-25-6-4-3-5-21(25)2/h3-14H,15-19H2,1-2H3,(H,28,31) |
InChI Key |
XIZBVAXPDNAUGL-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)NC(=O)COC4=CC=CC=C4C |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)NC(=O)COC4=CC=CC=C4C |
Origin of Product |
United States |
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